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Compound of Interest

Compound Name: Progesterone-13c2

Cat. No.: B15141739

Progesterone-13C2: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Progesterone-13C2, a stable isotope-
labeled internal standard crucial for the accurate quantification of progesterone in various
biological matrices. This document outlines suppliers, available specifications from certificates
of analysis, detailed experimental protocols for its use in mass spectrometry, and a summary of
progesterone's key signaling pathways.

Progesterone-13C2 Suppliers and Specifications

Progesterone-13C2 is available from several reputable suppliers. While a detailed Certificate
of Analysis with isotopic enrichment is not always publicly available, key quantitative data has
been summarized below for easy comparison. Researchers are encouraged to request lot-
specific certificates of analysis directly from the suppliers for the most accurate and up-to-date
information.
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Experimental Protocols: Quantification of
Progesterone using Isotope Dilution Mass
Spectrometry

Progesterone-13C2 is primarily utilized as an internal standard in isotope dilution mass
spectrometry (ID-MS) for the precise quantification of endogenous progesterone. The following
is a detailed methodology adapted from established reference measurement procedures.

Sample Preparation (Human Serum)
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e Spiking: A known amount of Progesterone-13C2 in a suitable solvent (e.g., methanol) is
added to a predetermined volume of the serum sample. This is a critical step to ensure
accurate quantification.

o Equilibration: The sample is gently vortexed and allowed to equilibrate, ensuring the internal
standard is evenly distributed and has reached equilibrium with the protein-bound and free
progesterone.

» Protein Precipitation and Liquid-Liquid Extraction:
o Proteins in the serum are precipitated by adding a solvent like acetonitrile or methanol.

o Progesterone and Progesterone-13C2 are then extracted from the aqueous phase into
an immiscible organic solvent, such as hexane or methyl tert-butyl ether (MTBE). This step
is often repeated to maximize recovery.

o Evaporation and Reconstitution: The organic extract is evaporated to dryness under a gentle
stream of nitrogen. The dried residue is then reconstituted in a solvent compatible with the
liquid chromatography (LC) mobile phase.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis

o Chromatographic Separation:

o Column: A C18 reverse-phase column is commonly used for the separation of
progesterone from other matrix components.

o Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile),
often with a modifier like formic acid or ammonium formate, is employed to achieve
optimal separation.

o Flow Rate: A typical flow rate is in the range of 200-500 pL/min.
» Mass Spectrometry Detection:

o lonization: Electrospray ionization (ESI) in the positive ion mode is typically used.
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o Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are
monitored for both progesterone and Progesterone-13C2 to ensure high selectivity and
sensitivity.

» Progesterone: m/z 315.2 - 97.1 and/or 109.1
» Progesterone-13C2: m/z 317.2 - 99.1 and/or 111.1

o Quantification: The concentration of progesterone in the sample is determined by
calculating the peak area ratio of the endogenous progesterone to the Progesterone-
13C2 internal standard and comparing it to a calibration curve prepared with known
concentrations of progesterone and a constant concentration of the internal standard.

Progesterone Signaling Pathways

Progesterone exerts its biological effects through two primary signaling pathways: a classical
genomic pathway mediated by nuclear progesterone receptors and a rapid, non-genomic
pathway initiated at the cell membrane.

Classical (Genomic) Signaling Pathway

In this pathway, progesterone diffuses across the cell membrane and binds to its intracellular
receptors, Progesterone Receptor A (PR-A) and Progesterone Receptor B (PR-B). This binding
induces a conformational change in the receptor, leading to its dimerization and translocation
into the nucleus. Inside the nucleus, the progesterone-receptor complex binds to specific DNA
sequences known as progesterone response elements (PRES) in the promoter regions of
target genes, thereby regulating their transcription.[4][5]

Classical Progesterone Genomic Signaling Pathway

Non-Genomic Signaling Pathway

Progesterone can also initiate rapid signaling events from the cell membrane.[6] This is
mediated by membrane-associated progesterone receptors (mPRs) or by the classical
progesterone receptor localized to the cell membrane.[6] Activation of these receptors leads to
the rapid activation of intracellular signaling cascades, such as the MAPK and PI3K/Akt
pathways, which can modulate various cellular functions independently of gene transcription.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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